Cas no 2172165-07-8 (3-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-1-amine)

• Product Name: 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-1-amine
• CAS No: 2172165-07-8
• MF: C₁₀H₁₆ClNOS
• MW: 233.758140563965
• CID: 5949429
• PubChem ID: 165507594
• Update Time: 2025-05-22

3-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-1-amine
• EN300-1289858
• 3-{[(5-chlorofuran-2-yl)methyl]sulfanyl}pentan-1-amine
• 2172165-07-8

• Inchi： 1S/C10H16ClNOS/c1-2-9(5-6-12)14-7-8-3-4-10(11)13-8/h3-4,9H,2,5-7,12H2,1H3
• InChI Key： GMILOPMPAKBFIL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC(CC)CCN)O1

Computed Properties

• Exact Mass: 233.0641130g/mol
• Monoisotopic Mass: 233.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.5Ų

Additional information on 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-1-amine

Recent Advances in the Study of 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-1-amine (CAS: 2172165-07-8)

The compound 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-1-amine (CAS: 2172165-07-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by a unique furan ring substituted with a chlorine atom and a methylsulfanyl-pentan-1-amine side chain, exhibits promising biological activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key findings in recent research is the compound's interaction with specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro studies have demonstrated its affinity for certain neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, its structural features have been linked to antimicrobial activity, making it a candidate for further investigation in infectious disease research.

The synthesis of 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-1-amine has also been a focal point of recent work. Researchers have developed more efficient and scalable synthetic routes, addressing previous challenges related to yield and purity. These advancements are critical for enabling large-scale production and facilitating further preclinical studies.

In terms of pharmacological evaluation, recent in vivo studies have provided insights into the compound's pharmacokinetics and toxicity profile. While initial results are promising, further optimization is needed to enhance its bioavailability and reduce potential side effects. Collaborative efforts between academic and industrial researchers are underway to accelerate the development of this compound as a potential therapeutic agent.

In conclusion, 3-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-1-amine represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and improved synthetic accessibility position it as a molecule of interest for future studies. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.